Cas no 82121-08-2 (4-Hydroxy-7-methylquinoline)

4-Hydroxy-7-methylquinoline structure

Product Name:4-Hydroxy-7-methylquinoline

CAS No:82121-08-2

MF:C₁₀H₉NO

MW:159.184562444687

MDL:MFCD24393361

CID:721052

PubChem ID:5744180

Update Time:2024-10-27

4-Hydroxy-7-methylquinoline Chemical and Physical Properties

Names and Identifiers

- 7-Methoxyquinolin-4(1H)-one
- 4-Hydroxy-7-Methoxyquinoline
- 4-HYDROXY-7-METHYLQUINOLINE
- 4-Quinolinol,7-methyl-
- 7-methyl-1H-quinolin-4-one
- 7-methyl-4-Quinolinol
- 7-methyl-4-hydroxyquinoline
- 7-Methyl-chinolin-4-ol
- 7-methylquinolin-4-ol
- EINECS 300-039-6
- 7-Methyl-4-quinolinol (ACI)
- EN300-108879
- SB67426
- DTXSID10420891
- DB-075815
- MFCD09787874
- AKOS006282113
- 82121-08-2
- NS00064263
- SCHEMBL2658022
- 93919-55-2
- 7-Methylquinolin-4(1H)-one
- 4-Hydroxy-7-methylquinoline, AldrichCPR
- SCHEMBL12663392
- 7-Methyl-4-quinolone
- CS-0113065
- SY227472
- SB67768
- 4-Hydroxy-7-methylquinoline
- MDL： MFCD24393361
- Inchi： 1S/C10H9NO/c1-7-2-3-8-9(6-7)11-5-4-10(8)12/h2-6H,1H3,(H,11,12)
- InChI Key： JPVTWKDGBWUNBQ-UHFFFAOYSA-N
- SMILES： OC1C2C(=CC(C)=CC=2)N=CC=1

Computed Properties

Exact Mass: 159.06800
Monoisotopic Mass: 159.068
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 29.1A^2

Experimental Properties

Density: 1.15
Boiling Point: 286.4 °C at 760 mmHg
Flash Point: 129.2 °C
PSA: 33.12000
LogP: 2.24880

4-Hydroxy-7-methylquinoline Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H318
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-41
Safety Instruction： 26-39
Hazardous Material Identification：

4-Hydroxy-7-methylquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H874780-50mg	4-Hydroxy-7-methylquinoline	82121-08-2		50mg	$ 50.00	2022-06-04
TRC	H874780-100mg	4-Hydroxy-7-methylquinoline	82121-08-2		100mg	$ 70.00	2022-06-04
TRC	H874780-500mg	4-Hydroxy-7-methylquinoline	82121-08-2		500mg	$ 275.00	2022-06-04
Chemenu	CM143390-100g	7-Methylquinolin-4-ol	82121-08-2	95%	100g	$527	2021-08-05
Chemenu	CM143390-250mg	7-Methylquinolin-4-ol	82121-08-2	95%+	250mg	$134	2024-07-23
Chemenu	CM143390-1g	7-Methylquinolin-4-ol	82121-08-2	95%+	1g	$334	2024-07-23
Apollo Scientific	OR309230-1g	4-Hydroxy-7-methylquinoline	82121-08-2	97%	1g	£218.00	2025-02-20
abcr	AB213683-250 mg	7-Methyl-4-quinolinol; 95%	82121-08-2		250mg	€169.50	2023-05-06
abcr	AB213683-1 g	7-Methyl-4-quinolinol; 95%	82121-08-2		1g	€365.00	2023-05-06
abcr	AB213683-5 g	7-Methyl-4-quinolinol; 95%	82121-08-2		5g	€977.00	2023-05-06

4-Hydroxy-7-methylquinoline Production Method

Production Method 1

41460-18-8

82121-08-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 30 min, 115 °C; 115 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4
2.1 Solvents: Diphenyl ether ; 45 min, 265 °C

Reference

Structure-activity relationships for ferriprotoporphyrin IX association and β-hematin inhibition by 4-aminoquinolines using experimental and ab initio methods

Nsumiwa, Samkele; et al, Bioorganic & Medicinal Chemistry, 2013, 21(13), 3738-3748

Production Method 2

19056-83-8

82121-08-2

Reaction Conditions

1.1 Solvents: Diphenyl ether ; 30 min, 265 °C
2.1 Reagents: Sodium hydroxide Solvents: Water ; 30 min, 115 °C; 115 °C → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4
3.1 Solvents: Diphenyl ether ; 45 min, 265 °C

Reference

Structure-activity relationships for ferriprotoporphyrin IX association and β-hematin inhibition by 4-aminoquinolines using experimental and ab initio methods

Nsumiwa, Samkele; et al, Bioorganic & Medicinal Chemistry, 2013, 21(13), 3738-3748

Production Method 3

2033-24-1

82121-08-2

848128-81-4

Reaction Conditions

1.1 Reagents: Trimethyl orthoformate ; 1 h, reflux; cooled
1.2 Solvents: Dimethylformamide ; 2 h, reflux; reflux → rt
1.3 Solvents: Water ; rt
1.4 Solvents: Diphenyl ether ; 5 min, rt → 300 °C; 300 °C → rt

Reference

Synthesis of ring-substituted 4-aminoquinolines and evaluation of their antimalarial activities

Madrid, Peter B.; Sherrill, John; Liou, Ally P.; Weisman, Jennifer L.; DeRisi, Joseph L.; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(4), 1015-1018

Production Method 4

256923-25-8

82121-08-2

Reaction Conditions

1.1 Solvents: Diphenyl ether ; 45 min, 265 °C

Reference

Structure-activity relationships for ferriprotoporphyrin IX association and β-hematin inhibition by 4-aminoquinolines using experimental and ab initio methods

Nsumiwa, Samkele; et al, Bioorganic & Medicinal Chemistry, 2013, 21(13), 3738-3748

Production Method 5

2033-24-1

53078-85-6

82121-08-2

Reaction Conditions

1.1 2 h, 110 °C
1.2 2 h, 100 °C
1.3 Solvents: Diphenyl ether ; 10 min, 240 °C; 5 min, 240 °C
1.4 Catalysts: Palladium chloride Solvents: Water ; 2 min, 50 °C
1.5 Reagents: 1,1,3,3-Tetramethyldisiloxane ; 50 °C

Reference

Enantioselective synthesis of cyclic α-aminoboronates via copper-catalyzed dearomative borylation of 4-quinolinols

Xu, Ming; et al, Chemical Communications (Cambridge, 2022, 58(22), 3677-3680

Production Method 6

87-13-8

82121-08-2

Reaction Conditions

1.1 45 min, 110 °C
2.1 Solvents: Diphenyl ether ; 30 min, 265 °C
3.1 Reagents: Sodium hydroxide Solvents: Water ; 30 min, 115 °C; 115 °C → rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4
4.1 Solvents: Diphenyl ether ; 45 min, 265 °C

Reference

Structure-activity relationships for ferriprotoporphyrin IX association and β-hematin inhibition by 4-aminoquinolines using experimental and ab initio methods

Nsumiwa, Samkele; et al, Bioorganic & Medicinal Chemistry, 2013, 21(13), 3738-3748